Cas no 949898-85-5 (2-chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 949898-85-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5799233
• PubChem ID: 80146054
• Update Time: 2025-10-31

2-chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one
• 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethanone
• AKOS018707608
• EN300-1965160
• 949898-85-5

• Inchi： 1S/C7H9ClN2O/c1-5-3-6(7(11)4-8)10(2)9-5/h3H,4H2,1-2H3
• InChI Key： DGNSFSKOFPYATD-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one

Introduction to 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 949898-85-5)

2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one, with the CAS number 949898-85-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrazole ketone, is characterized by its unique chemical structure and diverse biological activities. The compound's molecular formula is C₉H₁₀ClN₃O, and it has a molecular weight of approximately 207.65 g/mol.

The pyrazole ring in 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one is a key structural feature that contributes to its pharmacological properties. Pyrazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the chloro and ketone groups further enhances the compound's reactivity and functional versatility.

In recent years, 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of selective inhibitors for specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The kinase inhibitors derived from 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one have shown promising results in preclinical studies. These inhibitors exhibit high selectivity and potency against their target kinases, making them attractive candidates for further clinical evaluation. Additionally, the compound's ability to cross cell membranes efficiently enhances its potential as a therapeutic agent.

Beyond kinase inhibition, 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one has also been explored for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that derivatives of this compound can effectively reduce inflammation in animal models of arthritis. The mechanism of action involves the modulation of pro-inflammatory cytokines and signaling pathways, which are crucial in the pathogenesis of inflammatory diseases.

The anti-inflammatory properties of 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one make it a valuable lead compound for the development of new anti-inflammatory drugs. These drugs could offer improved efficacy and reduced side effects compared to existing treatments. Furthermore, the compound's structural flexibility allows for the synthesis of a wide range of derivatives with optimized pharmacological profiles.

In addition to its therapeutic applications, 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one has also found use in chemical synthesis and material science. Its reactivity with various functional groups makes it an excellent building block for the synthesis of complex molecules. For example, researchers at Harvard University utilized this compound as a key intermediate in the synthesis of advanced materials with unique optical and electronic properties.

The synthetic versatility of 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one has also been leveraged in the development of new catalysts and ligands for organic reactions. These catalysts have shown enhanced activity and selectivity in various transformations, making them valuable tools in synthetic chemistry laboratories around the world.

In conclusion, 2-Chloro-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 949898-85-5) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.